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Compound of Interest

Compound Name: 3,4-Dimethyl-1-pentanol

Cat. No.: B1606748 Get Quote

Note: A specific Safety Data Sheet (SDS) for 3,4-Dimethyl-1-pentanol (CAS No. 6570-87-2) is

not readily available. The following safety and handling recommendations are based on the

available data for its isomers, including 1-pentanol, 3-pentanol, and other dimethyl-pentanol

variants. It is imperative to handle this chemical with the assumption that it shares similar

hazards to its structural counterparts, which include flammability and potential for skin and eye

irritation.

Summary of Chemical Properties and Hazards
The following table summarizes the known physical and chemical properties of 3,4-Dimethyl-1-
pentanol and its isomers. This information is critical for understanding its behavior and

potential hazards in a laboratory setting.
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Property Value

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol

Appearance Colorless liquid (presumed)

Odor Characteristic (presumed)

Boiling Point
Data not available; isomers boil in the range of

114-140 °C

Flash Point
Data not available; isomers are flammable with

flashpoints typically in the range of 30-50°C

Solubility Presumed to be slightly soluble in water

Hazards

Flammable liquid and vapor. Causes skin

irritation. May cause serious eye irritation or

damage. May cause respiratory irritation.

Harmful if inhaled.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the primary defense against exposure. The following PPE

is essential when handling 3,4-Dimethyl-1-pentanol.
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Protection Type Specification

Eye and Face Protection

Chemical safety goggles conforming to EU

Standard EN166 or OSHA 29 CFR 1910.133

are required. A face shield should be worn in

situations with a high risk of splashing.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) must be worn.[1] A flame-retardant

lab coat and closed-toe shoes are mandatory to

protect against skin contact and in case of fire.

[1]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[2]

If ventilation is inadequate or if exposure limits

are exceeded, a NIOSH/MSHA or European

Standard EN 149 approved respirator with an

organic vapor cartridge is necessary.[3]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe transfer of 3,4-Dimethyl-1-pentanol from a storage container to

an experimental vessel.

Pre-Transfer Checklist:

Verify Ventilation: Ensure the chemical fume hood is functioning correctly.[2]

Assemble PPE: Don the appropriate PPE as specified in the table above.

Prepare Workspace: Clear the work area of unnecessary items and potential ignition

sources (e.g., hot plates, open flames).[2]

Grounding: For transfers from large metal containers, ensure the container is electrically

bonded and grounded to prevent static discharge.

Spill Kit: Locate and ensure a spill kit for flammable liquids is accessible.
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Measurement and Transfer Procedure:

Container Inspection: Visually inspect the 3,4-Dimethyl-1-pentanol container for any

signs of damage or leaks.

Dispensing: Carefully open the container. Use a clean, compatible pipette or graduated

cylinder to measure the desired volume.

Transfer: Slowly and carefully transfer the measured liquid into the receiving vessel,

avoiding splashes.

Secure Containers: Immediately and securely close both the primary storage container

and the receiving vessel.

Post-Transfer:

Wipe down any minor drips on the exterior of the containers or work surface with a

compatible absorbent material.

Dispose of the contaminated absorbent material as hazardous waste.

After removing gloves, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 3,4-Dimethyl-1-pentanol and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Collect all waste containing 3,4-Dimethyl-1-pentanol in a designated, properly labeled

hazardous waste container.[4]

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) guidelines.

Container Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1606748?utm_src=pdf-body
https://www.benchchem.com/product/b1606748?utm_src=pdf-body
https://www.benchchem.com/product/b1606748?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21217~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:09:57~~(+/-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical

name "3,4-Dimethyl-1-pentanol," and associated hazard pictograms (e.g., "Flammable,"

"Irritant").[4]

Storage: Store the waste container in a designated, secure, and well-ventilated satellite

accumulation area. Keep it away from incompatible materials, such as strong oxidizing

agents.[5]

Final Disposal:

Licensed Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's EHS department or a licensed environmental management company.[2]

Regulatory Compliance: Ensure all disposal activities adhere to local, state, and federal

regulations for hazardous waste management.

Experimental Workflow and Safety Relationships
The following diagrams illustrate the logical flow for the safe handling and disposal of 3,4-
Dimethyl-1-pentanol.
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Caption: Logical workflow for the safe handling and disposal of 3,4-Dimethyl-1-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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